Cas no 1314721-23-7 (5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE)

• Product Name: 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE
• CAS No: 1314721-23-7
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD19700905
• CID: 5168532
• Update Time: 2025-06-11

5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE Chemical and Physical Properties

Names and Identifiers

• 5-(2-Amino-4-fluorophenyl)-2-pyrrolidinone (ACI)
• 2-Pyrrolidinone, 5-(2-amino-4-fluorophenyl)- (ACI)
• 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE

• MDL： MFCD19700905
• Inchi： 1S/C10H11FN2O/c11-6-1-2-7(8(12)5-6)9-3-4-10(14)13-9/h1-2,5,9H,3-4,12H2,(H,13,14)
• InChI Key： DOPPWGDZIHNBNZ-UHFFFAOYSA-N
• SMILES： O=C1CCC(C2C(N)=CC(F)=CC=2)N1

Additional information on 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE

Introduction to 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE (CAS No. 1314721-23-7)

5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE, identified by its Chemical Abstracts Service (CAS) number 1314721-23-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule has garnered attention due to its unique structural properties and potential applications in drug discovery. The compound features a pyrrolidinone core appended with a fluorophenyl group, which introduces both rigidity and electronic tunability, making it a valuable scaffold for developing novel therapeutic agents.

The structural motif of 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE consists of a six-membered nitrogen-containing ring (pyrrolidinone) linked to a benzene ring substituted with an amino group at the 2-position and a fluorine atom at the 4-position. This arrangement imparts specific steric and electronic characteristics that can be exploited in medicinal chemistry. The presence of the fluorine atom, in particular, is noteworthy, as fluorinated aromatic compounds are widely recognized for their enhanced metabolic stability, improved bioavailability, and modulated binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE as a versatile building block for drug design. Studies suggest that the pyrrolidinone ring can serve as a privileged scaffold, facilitating interactions with biological macromolecules such as enzymes and receptors. The fluorophenyl moiety further enhances these interactions by providing a hydrophobic surface while allowing for fine-tuning of electronic properties through substitution at other positions on the benzene ring.

In the context of contemporary pharmaceutical research, 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE has been explored in several promising areas. One notable application lies in the development of kinase inhibitors, where the compound’s ability to mimic natural substrates or bind to allosteric sites has been leveraged to design molecules with high selectivity and potency. Kinase enzymes are integral to numerous cellular signaling pathways, making them attractive targets for therapeutic intervention in cancers and inflammatory diseases.

Furthermore, the compound has shown promise in the quest for novel antibiotics. The rise of antibiotic-resistant pathogens necessitates the discovery of new chemical entities with unique mechanisms of action. The structural features of 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE, including its heterocyclic core and fluorinated aromatic group, make it a compelling candidate for further investigation in this critical area. Preliminary studies indicate that derivatives of this compound may exhibit inhibitory activity against bacterial enzymes essential for cell wall synthesis or DNA replication.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine can enhance binding affinity by stabilizing charged intermediates or altering electronic distributions at the binding site. Additionally, fluorine atoms can influence metabolic pathways, leading to increased bioavailability and reduced clearance rates. These attributes make 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-ONE an intriguing candidate for further optimization.

Recent publications have begun to explore synthetic methodologies for elaborating on this scaffold. Transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for introducing diverse functional groups into the pyrrolidinone core and the fluorophenyl moiety. For instance, palladium-catalyzed C-H activation strategies have enabled the direct functionalization of aromatic rings without pre-functionalization steps, streamlining synthetic routes and enhancing accessibility.

The pharmacological evaluation of 5-(2-AMINO-4-FLUOROPHENYL)PYRROLIDIN-2-OXIDE (the tautomer form of interest) has also gained traction in recent years. High-throughput screening campaigns have identified derivatives with promising activity against targets relevant to neurological disorders, including GABA receptors and ion channels modulated by small molecules. The ability to fine-tune activity through structural modifications offers a pathway toward developing treatments for conditions such as epilepsy or pain management.

The integration of machine learning and artificial intelligence into drug discovery has further accelerated interest in compounds like 5-(2-amino)-4-fluorophenylpyrrolidinone CAS 1314721 23 7. Predictive models can rapidly assess potential binding affinities or toxicities based on molecular descriptors derived from its structure, allowing researchers to prioritize candidates for experimental validation efficiently. This synergy between computational methods and experimental chemistry underscores the importance of well-characterized scaffolds such as this one.

In conclusion,5-(amino)-4-fluoro-pyrrolidinone CAS number 1314721 23 7 represents a structurally intriguing molecule with significant untapped potential in pharmaceutical applications Its combination of privileged scaffold features alongside strategic substitution patterns positions it as an attractive candidate for future research endeavors Whether targeting kinases antibiotics or neurological disorders this compound exemplifies how thoughtful molecular design can yield novel therapeutic agents capable addressing unmet medical needs